Cas no 68301-78-0 (2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde)

• Product name: 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 68301-78-0
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 969948
• PubChem ID: 2497385

2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-METHOXY-4-OXO-4H-CHROMENE-3-CARBALDEHYDE
• 2-amino-6-methoxy-4-oxochromene-3-carbaldehyde
• EN300-09480
• MLS000771950
• SCHEMBL11377296
• HMS2756E04
• SMR000376494
• 2-Amino-6-methoxy-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• AKOS000117430
• 68301-78-0
• CS-0221571
• Z56346977
• DTXSID10368820
• CHEMBL1545842
• 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde

• Inchi： InChI=1S/C11H9NO4/c1-15-6-2-3-9-7(4-6)10(14)8(5-13)11(12)16-9/h2-5H,12H2,1H3
• InChI Key： FMYYFKHTWRVDSA-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)OC(=C(C2=O)C=O)N

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde

Comprehensive Overview of 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 68301-78-0)

The compound 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 68301-78-0) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This chromene derivative is characterized by the presence of an amino group, a methoxy substituent, and a carbaldehyde functionality, making it a versatile intermediate in synthetic chemistry and material science. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel pharmaceuticals, dyes, and functional materials.

One of the key features of 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde is its heterocyclic core, which is a common motif in bioactive molecules. The chromene scaffold, in particular, is known for its presence in natural products and synthetic compounds with diverse biological activities. This has led to a surge in searches for "chromene derivatives in drug discovery" and "synthetic routes for amino-substituted chromenes," reflecting the growing demand for innovative chemical entities in the life sciences sector.

In the context of green chemistry and sustainable synthesis, 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde has also been explored as a building block for environmentally friendly processes. With the rise of eco-conscious research, queries like "sustainable synthesis of chromene aldehydes" and "green catalysts for heterocyclic compounds" have become prevalent. The compound's ability to participate in multicomponent reactions further enhances its appeal, as these reactions often minimize waste and improve atom economy.

From a material science perspective, the carbaldehyde group in 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde offers opportunities for further functionalization, enabling the creation of advanced polymers and coatings. This aligns with the current trend toward "smart materials" and "functionalized organic compounds," which are frequently searched topics in academic and industrial circles. The compound's potential in optoelectronic applications is another area of active investigation, driven by the demand for new materials in organic electronics and photovoltaic devices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde, ensuring its purity and structural integrity. These methods are often searched in conjunction with "chromene characterization" and "analytical methods for heterocycles," highlighting the need for reliable quality control in chemical synthesis.

In summary, 2-amino-6-methoxy-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 68301-78-0) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in these fields. As interest in heterocyclic chemistry and functional materials continues to grow, this compound is poised to play a pivotal role in future innovations.